Cas no 505-03-3 (Hexanal, 5-oxo-)

Hexanal, 5-oxo- structure

Product Name:Hexanal, 5-oxo-

CAS No:505-03-3

Molecular Formula:C₆H₁₀O₂

Molecular Weight:114.1424

CID:364786

PubChem ID:10953466

Hexanal, 5-oxo- Properties

Names and Identifiers

- Hexanal, 5-oxo-
- 5-oxohexanal
- UCAQDIQSNVAWBD-UHFFFAOYSA-N
- Bisindolylmaleimide X, HCl
- 505-03-3
- 1,5-hexanedione
- Soyanal
- g-Acetylbutyraldehyde
- DTXSID00449475
- hexan-1,5-dione
- BIM 10
- CHEBI:173392
- SCHEMBL711379
- +Expand
- InChIKey： UCAQDIQSNVAWBD-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H10O2/c1-6(8)4-2-3-5-7/h5H,2-4H2,1H3
- SMILES： CC(=O)CCCC=O

Computed Properties

Exact Mass: 114.0681
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 114.068079557g/mol
Heavy Atom Count: 8
Complexity: 86.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.3
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14

Hexanal, 5-oxo- Related Literature

1. Diethylamino(trimethyl)silane-mediated direct 1,4-addition of naked aldehydes to electron-deficient olefins

Hisahiro Hagiwara,Nao Komatsubara,Hiroki Ono,Tomoyuki Okabe,Takashi Hoshi,Toshio Suzuki,Masayoshi Ando,Michiharu Kato J. Chem. Soc. Perkin Trans. 1 2001 316
2. Michael addition of N- and O-centred nucleophiles to tethered acrylates. The role of double bond geometry in controlling the diastereoselectivity of cyclisations leading to 2,6-disubstituted tetrahydropyrans and piperidines

Martin G. Banwell,Chinh T. Bui,Ha T. T. Pham,Gregory W. Simpson J. Chem. Soc. Perkin Trans. 1 1996 967
3. Stereospecific rearrangement of 2,2-disubstituted vinylsilane epoxides to the silyl enol ethers of 2,2-disubstituted aldehydes

Ian Fleming,Trevor W. Newton J. Chem. Soc. Perkin Trans. 1 1984 119
4. An organocatalytic approach to enantiomerically enriched α-arylcyclohexenones and cyclohexanones

Sara Duce,María Jorge,Inés Alonso,José Luis García Ruano,M. Belén Cid Org. Biomol. Chem. 2011 9 8253
5. Total syntheses of gerberinol I and the pterophyllins 2 and 4 using the Casnati–Skatteb?l reaction under different conditions

Jorgelina L. Pergomet,Andrea B. J. Bracca,Teodoro S. Kaufman Org. Biomol. Chem. 2017 15 7040
6. The chemistry of 2-hydroxy-β-nitrostyrenes: versatile intermediates in synthetic organic chemistry

Azim Ziyaei Halimehjani,Zahra Ghaffari Org. Biomol. Chem. 2023 21 2653
7. On the ozonolysis of unsaturated tosylhydrazones as a direct approach to diazocarbonyl compounds

Younes Fegheh-Hassanpour,Faisal Ebrahim,Tanzeel Arif,Herman O. Sintim,Timothy D. W. Claridge,Nader T. Amin,David M. Hodgson Org. Biomol. Chem. 2018 16 2876
8. Development of an efficient route toward meiogynin A-inspired dual inhibitors of Bcl-xL and Mcl-1 anti-apoptotic proteins

Sandy Desrat,Camille Remeur,Fanny Roussi Org. Biomol. Chem. 2015 13 5520
9. Intramolecular 1,3-dipolar cycloadditions of dihydroimidazolium ylides: synthesis of pyrrolo[1,2,3-de]quinoxalines and imidazo[1,2-a]indoles

Pedro M. J. Lory,Raymond C. F. Jones,James N. Iley,Simon J. Coles,Michael B. Hursthouse Org. Biomol. Chem. 2006 4 3155
10. Hydroxyalkylation of 1,3-dihydroxyanthraquinones

André Castonguay,Paul Brassard J. Chem. Soc. Chem. Commun. 1976 228

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